N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-methylpropanamide

• Molecular Formula: C17H15ClN2OS
• Molecular Weight: 330.8 g/mol
• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-methylpropanamide
• InChI: InChI=1S/C17H15ClN2OS/c1-10(2)16(21)19-11-7-8-12(13(18)9-11)17-20-14-5-3-4-6-15(14)22-17/h3-10H,1-2H3,(H,19,21)
• InChI Key: UQGFPICWFIKTBA-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC(=C(C=C1)C2=NC3=CC=CC=C3S2)Cl

Description

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-methylpropanamide, also known as BCI-838, is a synthetic compound that has gained attention in recent years due to its potential therapeutic applications. It belongs to the class of benzothiazole amides and has been studied extensively for its anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-methylpropanamide involves the inhibition of the NF-κB signaling pathway. NF-κB is a transcription factor that plays a key role in the regulation of inflammation and immune response. N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-methylpropanamide inhibits the activation of NF-κB by preventing the phosphorylation and degradation of IκBα, which is an inhibitor of NF-κB. This results in the inhibition of the production of pro-inflammatory cytokines and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-methylpropanamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. It has also been shown to induce apoptosis in cancer cells and inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-methylpropanamide in lab experiments is its specificity towards the NF-κB signaling pathway. This allows researchers to study the effects of NF-κB inhibition on various biological processes such as inflammation and cancer cell growth. However, one of the limitations of using N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-methylpropanamide in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and duration of treatment to minimize toxicity.

Future Directions

There are several future directions for the research on N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-methylpropanamide. One potential direction is the development of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-methylpropanamide as a therapeutic agent for the treatment of inflammatory diseases and cancer. Further studies are needed to determine the optimal dosage and duration of treatment to maximize efficacy and minimize toxicity.
Another potential direction is the study of the mechanism of action of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-methylpropanamide in more detail. This could lead to the discovery of new targets for the treatment of inflammation and cancer. Additionally, the development of more potent and selective inhibitors of the NF-κB signaling pathway could lead to the development of more effective therapeutic agents.
Conclusion
In conclusion, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-methylpropanamide is a synthetic compound that has potential therapeutic applications in the treatment of inflammatory diseases and cancer. It inhibits the NF-κB signaling pathway, which plays a key role in inflammation and immune response. Further studies are needed to determine the optimal dosage and duration of treatment to maximize efficacy and minimize toxicity.

Synthesis Methods

The synthesis of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-methylpropanamide involves the reaction between 3-chloro-4-aminobenzothiazole and 2-methylpropanoyl chloride in the presence of a base such as sodium carbonate. The resulting product is then purified through recrystallization using a suitable solvent.

Scientific Research Applications

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-methylpropanamide has been studied for its potential therapeutic applications in various scientific research studies. It has been found to have anti-inflammatory properties and has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
In addition, N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-2-methylpropanamide has also been studied for its anti-cancer properties. It has been shown to induce apoptosis in cancer cells and inhibit the growth and proliferation of cancer cells. This makes it a potential candidate for the treatment of various types of cancer such as breast cancer, lung cancer, and prostate cancer.